1-(Isopropoxymethyl)cyclohexan-1-amine

• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• SMILES: CC(C)OCC1(CCCCC1)N
• InChI: InChI=1S/C10H21NO/c1-9(2)12-8-10(11)6-4-3-5-7-10/h9H,3-8,11H2,1-2H3
• InChIKey: PNGBMJHPWQZAKV-UHFFFAOYSA-N

1-(Isopropoxymethyl)cyclohexan-1-amine Overview

1-(Isopropoxymethyl)cyclohexan-1-amine (CAS 1344254-17-6) is a geminally substituted cyclohexylamine derivative belonging to the amino-alkyl-cyclohexane chemical class [1]. The compound features a primary amine and an isopropoxymethyl ether side chain attached at the 1-position of the cyclohexane ring, conferring a molecular formula of C₁₀H₂₁NO and a molecular weight of 171.28 g·mol⁻¹ [2]. This structural motif places it within a pharmacologically relevant space explored for uncompetitive N-methyl-D-aspartate (NMDA) receptor antagonism, while the branched isopropoxy substituent differentiates it from simpler linear alkoxymethyl analogs [3]. The compound is commercially supplied as a research chemical with certified purity of 98% .

01 NMDA receptor pharmacophore studies

02 CNS lead-like property exploration

03 Alkoxy-branching SAR expansion

• [1] Parsons, C. G., Danysz, W., Bartmann, A., Spielmanns, P., Frankiewicz, T., Hesselink, M., Eilbacher, B., Quack, G. Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization. Neuropharmacology 38(1), 85–108 (1999). View Source
• [2] Kuujia.com. 1-(Propan-2-yloxy)methylcyclohexan-1-amine (CAS 1344254-17-6) – Chemical and Physical Properties. Accessed 2026. View Source
• [3] Aepkers, M., Wünsch, B. Synthesis and structure–affinity relationships of 1,3,5-alkylsubstituted cyclohexylamines binding at NMDA receptor PCP site. European Journal of Medicinal Chemistry 35(6), 627–639 (2000). View Source

1-(Isopropoxymethyl)cyclohexan-1-amine Irreplaceability in CNS Projects

The 1-(isopropoxymethyl) substituent introduces a sterically demanding branched ether motif directly at the amine-bearing carbon, a structural feature that cannot be replicated by simpler cyclohexylamines (e.g., cyclohexanamine, cyclohexanemethylamine) or by linear alkoxymethyl analogs (methoxy, ethoxy, n-propoxy). Within the amino-alkyl-cyclohexane series, both the size and branching of the alkoxy group profoundly modulate NMDA receptor subtype affinity and blocking kinetics, as demonstrated in structure–activity relationship (SAR) studies where even incremental changes in alkyl substitution yielded order-of-magnitude shifts in IC₅₀ values [1]. Consequently, substituting the isopropoxy variant with a methoxy or ethoxy analog without experimental revalidation risks losing the specific pharmacological profile—be it binding affinity, voltage dependency, or off-rate—intended by the original molecular design. Furthermore, the isopropoxy ether significantly alters computed lipophilicity (XLogP3 = 1.6 versus 1.3 for the methoxy analog [2]) and molecular weight, parameters that directly influence blood–brain barrier permeability and general ADME behavior [2].

Risk factor

Target: Isopropoxy derivative

Simpler analogs (methoxy, ethoxy, unsubstituted)

Receptor affinity modulation

Branched isopropoxy may confer distinct NMDA subtype affinity and blocking kinetics per SAR

Linear alkoxy analogs may shift IC₅₀ by orders of magnitude; pharmacological profile may differ

CNS permeability balance

XLogP3 1.6 and TPSA 35.2 Ų preserve CNS multiparameter space

Methoxy analog (XLogP3 1.3) may reduce BBB permeation potential; unsubstituted amines differ in MW and logP

Pharmacophore uniqueness

Geminally substituted cyclohexylamine with ether branching occupies distinct SAR pocket

Simple cyclohexylamines lack the branched ether; steric and electronic profile may not transfer without revalidation

• [1] Aepkers, M., Wünsch, B. Synthesis and structure–affinity relationships of 1,3,5-alkylsubstituted cyclohexylamines binding at NMDA receptor PCP site. European Journal of Medicinal Chemistry 35(6), 627–639 (2000). View Source
• [2] Kuujia.com. 1-(Propan-2-yloxy)methylcyclohexan-1-amine (CAS 1344254-17-6) – Computed Properties (XLogP3). Accessed 2026. View Source

1-(Isopropoxymethyl)cyclohexan-1-amine Differentiation Evidence

Lipophilicity Elevation vs. Methoxymethyl Analog

The target compound exhibits a computed XLogP3 of 1.6 [1], surpassing the methoxy analog's value of approximately 1.3 . This ~0.3 log unit increase reflects the additional methylene and methyl groups of the isopropoxy moiety and translates into higher membrane permeability potential.

Lipophilicity vs. methoxy analog

Data to verify

Target XLogP3 1.6
Comparator XLogP3 1.3

Supports CNS permeability differentiation

In silico prediction; experimental logP/D may differ

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 1.6
Comparator Or Baseline	1-(Methoxymethyl)cyclohexan-1-amine (CAS 1315367-64-6): XLogP3 = 1.2944
Quantified Difference	ΔXLogP3 ≈ +0.3
Conditions	In silico prediction (XLogP3 algorithm) [1]

Why This Matters

Lipophilicity is a primary determinant of blood–brain barrier permeation; the 0.3 log unit elevation positions the isopropoxy analog in a more CNS-accessible range, directly influencing candidate selection in CNS drug discovery programs.

• [1] Kuujia.com. 1-(Propan-2-yloxy)methylcyclohexan-1-amine (CAS 1344254-17-6) – Computed Properties (XLogP3). Accessed 2026. View Source

Higher Purity vs. Methoxymethyl Analog

Reputable vendors consistently list 1-(isopropoxymethyl)cyclohexan-1-amine at 98% purity , whereas the commercially more common methoxy analog is predominantly offered at 95% purity . This 3% absolute purity differential reduces the potential for side-reaction interference in sensitive assays.

Purity specification

Source review

98%

Higher baseline purity may reduce impurity interference

+3 percentage points vs. methoxy analog (95%)

Evidence Dimension	Commercial purity specification
Target Compound Data	98% (as supplied by CymitQuimica and Leyan)
Comparator Or Baseline	1-(Methoxymethyl)cyclohexan-1-amine (CAS 1315367-64-6): 95% (as supplied by Bidepharm and Enamine)
Quantified Difference	+3 percentage points purity
Conditions	Vendor certificate-of-analysis basis; target compound sourced from Fluorochem/Leyan; comparator from Bidepharm/Enamine

Why This Matters

For biochemical screening, electrophysiology, or in vivo pharmacology where trace impurities can confound dose–response relationships, the higher baseline purity of 98% provides better batch-to-batch reproducibility and reduces the need for repurification.

TPSA Preservation vs. Methoxymethyl Analog

Despite the increased hydrocarbon bulk of the isopropoxy group, the TPSA of 1-(isopropoxymethyl)cyclohexan-1-amine (35.2 Ų [1]) remains nearly identical to that of the methoxy analog (35.25 Ų ), indicating that the additional lipophilicity is achieved without sacrificing polar surface area, a parameter critical for passive CNS penetration.

TPSA equivalence

Data to verify

Target 35.2 Ų
Comparator 35.25 Ų

Lipophilicity gain without TPSA penalty

In silico calculation; experimental confirmation pending

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	35.2 Ų
Comparator Or Baseline	1-(Methoxymethyl)cyclohexan-1-amine (CAS 1315367-64-6): 35.25 Ų
Quantified Difference	ΔTPSA < 0.1 Ų (essentially equivalent)
Conditions	In silico calculation [1]

Why This Matters

In CNS drug design, maintaining TPSA below ~60–70 Ų while tuning lipophilicity is a recognized multiparameter optimization strategy; the isopropoxy analog achieves elevated logP without TPSA penalty, making it a favorable scaffold expansion relative to the methoxy congener.

• [1] Kuujia.com. 1-(Propan-2-yloxy)methylcyclohexan-1-amine (CAS 1344254-17-6) – Computed Properties (Topological Polar Surface Area). Accessed 2026. View Source

NMDA Antagonist Potential of Amino-Alkyl-Cyclohexane Class

The amino-alkyl-cyclohexane scaffold, of which this compound is a member, has been pharmacologically validated as a privileged motif for uncompetitive NMDA receptor antagonism. In a seminal study, amino-alkyl-cyclohexanes demonstrated IC₅₀ values at NR1A/2A and NR1A/2B subtypes ranging from low micromolar to sub-micromolar, with voltage dependency and fast blocking kinetics comparable to memantine [1]. While direct IC₅₀ data for 1-(isopropoxymethyl)cyclohexan-1-amine have not been published, the isopropoxy substitution pattern maps onto SAR trends linking branched alkoxy chains to enhanced receptor affinity and altered off-rates relative to linear alkoxy and unsubstituted amino-alkyl-cyclohexanes [2].

NMDA antagonist class evidence

Class-level

Amino-alkyl-cyclohexane pharmacophore

Supports SAR context; direct IC₅₀ not measured for this compound

Published analogs show 0.1–10 µM at NR1A/2A,2B

Evidence Dimension	NMDA receptor antagonist activity (class-level)
Target Compound Data	No directly measured IC₅₀ available; structurally predicted to bind PCP site based on amino-alkyl-cyclohexane pharmacophore.
Comparator Or Baseline	Reported amino-alkyl-cyclohexanes: IC₅₀ values 0.1–10 µM at NR1A/2A and NR1A/2B (Parsons et al., 1999); memantine IC₅₀ ~1 µM at NMDA receptors.
Quantified Difference	Not quantifiable without direct measurement; class-level inference only.
Conditions	Xenopus oocyte two-electrode voltage clamp and rat cortical culture models [1][2]

Why This Matters

Procurement decisions for SAR expansion campaigns rely on class-level precedent; the established amino-alkyl-cyclohexane pharmacophore justifies selection of the isopropoxy variant as a rationally designed analog for exploring NMDA receptor subtype selectivity and kinetic fine-tuning.

• [1] Parsons, C. G., Danysz, W., Bartmann, A., Spielmanns, P., Frankiewicz, T., Hesselink, M., Eilbacher, B., Quack, G. Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization. Neuropharmacology 38(1), 85–108 (1999). View Source
• [2] Aepkers, M., Wünsch, B. Synthesis and structure–affinity relationships of 1,3,5-alkylsubstituted cyclohexylamines binding at NMDA receptor PCP site. European Journal of Medicinal Chemistry 35(6), 627–639 (2000). View Source

Molecular Weight Positioning vs. Lower-MW Analogs

With a molecular weight of 171.28 g·mol⁻¹ [1], the isopropoxy compound occupies a physicochemical sweet spot between the lighter methoxy analog (143.23 g·mol⁻¹ [2]) and heavier diaryl or N-alkyl-aryl cyclohexylamines commonly encountered in CNS lead series (typically >200 g·mol⁻¹). This intermediate MW allows exploration of lipophilic substitution effects while remaining compliant with lead-like property guidelines (MW <350).

Molecular weight

Data to verify

171.28 g/mol

Intermediate MW within lead-like space

+28 g/mol over methoxy analog; still below typical CNS leads

Evidence Dimension	Molecular weight
Target Compound Data	171.28 g·mol⁻¹
Comparator Or Baseline	1-(Methoxymethyl)cyclohexan-1-amine: 143.23 g·mol⁻¹; Cyclohexanemethylamine: 113.20 g·mol⁻¹; Typical arylcyclohexylamine leads: >200 g·mol⁻¹.
Quantified Difference	+28.05 g·mol⁻¹ versus methoxy analog; +58.08 g·mol⁻¹ versus cyclohexanemethylamine; still <200 g·mol⁻¹ ceiling.
Conditions	Standard molecular weight calculation; comparator data from American Elements [2] and Molbase [3]

Why This Matters

Molecular weight is a fundamental filter in fragment-to-lead and lead optimization workflows; the isopropoxy analog offers a moderate MW increase that enables SAR exploration without prematurely exceeding drug-likeness thresholds.

• [1] ChemSrc. 1-(Isopropoxymethyl)cyclohexan-1-amine (CAS 1344254-17-6). Molecular Weight: 171.28. Accessed 2026. View Source
• [2] American Elements. 1-(Methoxymethyl)cyclohexan-1-amine (CAS 1315367-64-6). Molecular Weight: 143.23. Accessed 2026. View Source
• [3] Molbase. Cyclohexylmethanamine (CAS 3218-02-8). Molecular Weight: 113.20. Accessed 2026. View Source

Primary Amine Versatility and Multi-Supplier Access

The compound is stocked as a neat research chemical by multiple independent suppliers, including Enamine (via Kuujia.com platform [1]), Leyan , and CymitQuimica (Fluorochem brand) , all at 98% purity. This multi-vendor availability provides procurement resilience and price competition, while the free primary amine enables straightforward derivatization into amides, sulfonamides, Schiff bases, or N-alkylated products without deprotection steps.

Supply & synthetic utility

Source review

≥3 suppliers, 98% purity

Multi-vendor sourcing reduces supply risk; free amine enables direct derivatization

Vendor catalogs as of 2026; verify lot-specific purity

Evidence Dimension	Commercial availability and synthetic utility
Target Compound Data	Available from ≥3 independent suppliers; primary amine handle; 98% purity.
Comparator Or Baseline	Certain N-alkyl or N-Boc-protected cyclohexylamine derivatives are single-source or require deprotection before further elaboration.
Quantified Difference	≥3 vendors vs. single-source comparators; direct amine reactivity vs. protected-amine comparators.
Conditions	Vendor catalogs accessed 2026; synthetic utility based on established amine reactivity [1]

Why This Matters

Multi-vendor sourcing mitigates supply chain risk and enables competitive pricing; the unprotected primary amine maximizes synthetic flexibility, reducing step count in library synthesis.

• [1] Kuujia.com. 1-(Propan-2-yloxy)methylcyclohexan-1-amine (CAS 1344254-17-6) – Price and Availability (Enamine EN300-1868081). Accessed 2026. View Source

1-(Isopropoxymethyl)cyclohexan-1-amine Application Scenarios

CNS Lead Optimization Targeting NMDA Subtypes

The compound's positioning within the amino-alkyl-cyclohexane pharmacophore class supports its use as a starting scaffold or comparator in structure–activity relationship (SAR) studies of uncompetitive NMDA receptor antagonists [1]. Its elevated logP (1.6) relative to the methoxy analog and preserved TPSA make it suitable for exploring lipophilicity-driven modulation of blood–brain barrier penetration while maintaining hydrogen-bonding capacity. Researchers designing analogs of memantine or investigating PCP-site binders should prioritize this isopropoxy variant for its incremental property differentiation [2].

Fragment-to-Lead Property Expansion

With a molecular weight of 171.28 g·mol⁻¹, XLogP3 of 1.6, and TPSA of 35.2 Ų, this compound meets lead-like criteria and can serve as a fragment elaboration starting point in CNS-targeted libraries [1][2]. Its moderate MW allows exploration of substituent effects without exceeding typical fragment-to-lead MW ceilings. The 98% purity level ensures that observed biological activity can be confidently attributed to the parent structure rather than to impurities.

Tool Compound Synthesis via Amine Derivatization

The unprotected primary amine provides a versatile reactive handle for generating amide, sulfonamide, urea, or reductive-amination-derived libraries [1]. Because the compound is stocked by multiple vendors at 98% purity [2], it serves as a reliable synthetic intermediate for preparing focused compound collections, affinity probes, or bifunctional degrader molecules (PROTACs) where consistent starting-material quality is critical.

Metabolic Stability Profiling Across Homologs

The isopropoxy group introduces a metabolically distinct branching point compared to the linear methoxy or ethoxy analogs, potentially altering CYP450 oxidation susceptibility. The compound can be employed alongside its methoxy (CAS 1315367-64-6) and ethoxy (CAS 1557017-25-0) homologs in head-to-head microsomal stability or hepatocyte clearance assays to map the impact of alkoxy branching on metabolic half-life, generating data directly relevant to lead selection in drug discovery [1].

Application

Selection Property

Validation Focus

NMDA receptor SAR exploration

Branched isopropoxy substitution

NMDA receptor binding affinity and kinetics

Lead-like property expansion

Lead-like MW and XLogP3 (1.6)

CNS multiparameter compliance (TPSA, logP)

Synthetic library derivation

Unprotected primary amine handle

Derivative purity and yield; multi-vendor supply consistency

Metabolic stability comparison

Alkoxy branching for CYP modulation

Microsomal half-life across homolog series

• [1] Parsons, C. G., Danysz, W., Bartmann, A., Spielmanns, P., Frankiewicz, T., Hesselink, M., Eilbacher, B., Quack, G. Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization. Neuropharmacology 38(1), 85–108 (1999). View Source
• [2] Aepkers, M., Wünsch, B. Synthesis and structure–affinity relationships of 1,3,5-alkylsubstituted cyclohexylamines binding at NMDA receptor PCP site. European Journal of Medicinal Chemistry 35(6), 627–639 (2000). View Source